Cas no 625-72-9 ((R)-3-Hydroxybutyric acid)

(R)-3-Hydroxybutyric acid Properties

Names and Identifiers

• (R)-3-Hydroxybutanoic acid
• (3R)-3-hydroxybutanoic acid
• (R)-3-HYDROXYBUTYRIC ACID
• D-3-Hydroxybutyric acid
• (R)-3-Hydroxybutanoate
• (R)-(-)-3-Hydroxybutyric acid
• 3-D-hydroxybutyric acid
• (R)-(-)-beta-Hydroxybutyric acid
• 3R-hydroxy-butanoic acid
• Butanoic acid, 3-hydroxy-, (3R)-
• D-beta-hydroxybutyrate
• 148ULJ1DF4
• WHBMMWSBFZVSSR-GSVOUGTGSA-N
• 3-D-hydroxybutyrate
• (R)-(-)-beta-hydroxybutyrate
• beta-D-Hydroxybutyric acid
• 3-Hydroxybutanoic acid, (R)-
• (-)-beta-
• (R)-3-Hydroxybuttersure
• +Expand

• MDL： MFCD00066257
• InChIKey： WHBMMWSBFZVSSR-GSVOUGTGSA-N
• Inchi： 1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m1/s1
• SMILES： O([H])[C@]([H])(C([H])([H])[H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 104.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.047344
• Heavy Atom Count: 7
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: -0.15810
• PSA: 57.53000
• Refractive Index: 1.455
• Boiling Point: 269.2 °C at 760 mmHg
• Melting Point: 49-50 ºC
• Flash Point: 112 ºC
• Color/Form: White crystals
• Specific Rotation: -25 º (c=6% in H2O)
• Density: 1.195

(R)-3-Hydroxybutyric acid Security Information

• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R36/37/38
• FLUKA BRAND F CODES：3-10

(R)-3-Hydroxybutyric acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%